Cas no 929512-90-3 (9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929512-90-3
• MF: C₂₂H₁₇NO₄
• MW: 359.374686002731
• CID: 5428690
• Update Time: 2025-07-09

9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-(furan-2-ylmethyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 9-(2-furanylmethyl)-9,10-dihydro-3-phenyl-
• 9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C22H17NO4/c24-21-17-8-9-20-18(12-23(14-27-20)11-16-7-4-10-25-16)22(17)26-13-19(21)15-5-2-1-3-6-15/h1-10,13H,11-12,14H2
• InChI Key： NAKYUXFPRBOYIT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4)=COC3=C2CN(CC2=CC=CO2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Introduction to 9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 929512-90-3)

The compound 9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one, identified by its CAS number 929512-90-3, represents a fascinating molecule within the realm of heterocyclic chemistry. This intricate structure combines a chromeno scaffold with an oxazinone moiety, creating a unique framework that has garnered attention in academic and industrial research. The presence of both furan and phenyl substituents further enhances its complexity, offering multiple sites for interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of such polyheterocyclic systems in developing novel therapeutic agents. The chromeno core is particularly noteworthy due to its structural resemblance to natural products like flavonoids, which are well-documented for their bioactivity. In contrast, the oxazinone ring introduces additional functional diversity, enabling modifications that can fine-tune pharmacokinetic and pharmacodynamic properties.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The integration of the furan ring at the C9 position and the phenyl group at C3 exemplifies the synthetic challenges and opportunities in constructing such molecules. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have significantly improved the efficiency of these processes. These techniques not only enhance yield but also allow for greater structural diversification.

In terms of biological activity, preliminary studies on derivatives of this scaffold have revealed promising results in various pharmacological assays. The combination of electronic and steric effects from the furan, phenyl, and chromeno-oxazinone moieties suggests potential interactions with enzymes and receptors relevant to diseases such as cancer and inflammatory disorders. For instance, analogs with similar structures have shown inhibitory activity against certain kinases and proteases, underscoring the therapeutic relevance of this class of compounds.

The chromeno moiety is particularly interesting because it can adopt multiple conformations depending on the environment, which may influence binding affinity and selectivity. Computational studies using molecular modeling techniques have been instrumental in predicting these interactions. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly identify lead compounds that exhibit optimal binding profiles. This approach has accelerated the discovery process in drug development pipelines.

Moreover, the oxazinone ring contributes to the molecule's stability and solubility characteristics. These physicochemical properties are critical for formulation development and ensure that the compound remains viable for further preclinical testing. Recent patents have described novel derivatives of this core structure that exhibit enhanced bioavailability and reduced toxicity profiles. Such improvements are essential for transitioning from laboratory-scale synthesis to larger-scale production.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs on the market today are based on structures derived from natural products, which often serve as inspiration for synthetic chemists. The compound under discussion aligns with this trend by combining known bioactive motifs into a single entity. This strategy not only leverages existing knowledge but also opens up new avenues for exploration by introducing structural variations through combinatorial chemistry approaches.

Future directions in research may focus on exploring enantioselective synthesis methods to isolate stereoisomers with enhanced potency or reduced side effects. Chiral auxiliaries or catalysts could be employed to achieve high enantiomeric purity during synthesis. Additionally, green chemistry principles are increasingly being applied to develop more sustainable synthetic routes that minimize waste generation and hazardous reagent use.

The integration of machine learning models into drug discovery workflows has also shown promise in accelerating lead optimization processes. These models can predict molecular properties based on structural features, allowing researchers to prioritize compounds with favorable profiles early in the development cycle. By combining experimental data with computational predictions, a more efficient pipeline can be established for translating laboratory findings into clinical candidates.

In conclusion,9-(furan-2-yl)methyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 929512-90-3) represents a structurally complex yet promising candidate for further investigation in medicinal chemistry. Its unique combination of heterocyclic moieties offers multiple opportunities for functionalization and biological evaluation, making it a valuable asset in ongoing drug development efforts within academia and industry alike.